Cas no 2228137-68-4 (2,2-difluoro-1-(oxolan-2-yl)cyclopropan-1-amine)

• Product Name: 2,2-difluoro-1-(oxolan-2-yl)cyclopropan-1-amine
• CAS No: 2228137-68-4
• MF: C₇H₁₁F₂NO
• MW: 163.165148973465
• CID: 6292608
• PubChem ID: 165721460
• Update Time: 2025-05-20

2,2-difluoro-1-(oxolan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(oxolan-2-yl)cyclopropan-1-amine
• EN300-1949346
• 2228137-68-4

• Inchi： 1S/C7H11F2NO/c8-7(9)4-6(7,10)5-2-1-3-11-5/h5H,1-4,10H2
• InChI Key： RCGMZKBGGVQPSH-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1CCCO1)N)F

Computed Properties

• Exact Mass: 163.08087030g/mol
• Monoisotopic Mass: 163.08087030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 2,2-difluoro-1-(oxolan-2-yl)cyclopropan-1-amine

2,2-Difluoro-1-(oxolan-2-yl)cyclopropan-1-amine

The compound 2,2-difluoro-1-(oxolan-2-yl)cyclopropan-1-amine (CAS No. 2228137-68-4) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a cyclopropane ring substituted with two fluorine atoms and an oxolane (tetrahydrofuran) group. The presence of the amine functional group further enhances its reactivity and versatility in synthetic chemistry.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery due to their unique electronic properties and structural rigidity. The difluoro substitution in this molecule adds an additional layer of functionality, making it a valuable intermediate in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel antibiotics, antiviral agents, and anticancer drugs, where its ability to form stable complexes with biological targets has been extensively documented.

The synthesis of 2,2-difluoro-1-(oxolan-2-yl)cyclopropan-1-amine involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. The key steps include the formation of the cyclopropane ring through a Simmons-Smith reaction, followed by fluorination using selective electrophilic fluorination techniques. The incorporation of the oxolane group is achieved via nucleophilic substitution or ring-opening reactions, ensuring high regioselectivity and purity in the final product.

One of the most promising applications of this compound lies in its use as a building block for constructing complex molecular architectures. Its ability to undergo various types of cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has made it an invaluable tool in modern medicinal chemistry. Recent advancements in catalytic asymmetric synthesis have further expanded its utility by enabling the construction of chiral centers with high enantioselectivity.

In addition to its role in drug discovery, 2,2-difluoro-1-(oxolan-2-yl)cyclopropan-1-amine has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting polymers and organic light-emitting diodes (OLEDs). Researchers have reported that incorporating this compound into polymer backbones can significantly enhance their charge transport properties, leading to more efficient electronic devices.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 2,2-difluoro-1-(oxolan-2-yil)cyclopropan-l-amine (CAS No. 2228137684) is a versatile and multifunctional compound with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an essential component in modern chemical research, particularly in the fields of drug discovery and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing both scientific knowledge and technological innovation.